Cas no 157183-67-0 (6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-)

6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)- structure
157183-67-0 structure
Product name:6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-
CAS No:157183-67-0
MF:C21H39NO5
MW:385.53806
CID:140683
PubChem ID:6439504

6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)- Chemical and Physical Properties

Names and Identifiers

    • 6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-
    • (E,2S,3S)-2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxoicos-6-enoic acid
    • (2S,3S)-(E)-2-amino-3-hydroxy-2-hydroxymethyl-14-oxoicos-6-enoic acid
    • 6-Eicosenoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-
    • 6-Eicosenoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (S-(R*,R*-(E)))-
    • AC1O5RSZ
    • Mycestericin D
    • CHEBI:208854
    • 157183-67-0
    • 6-Eicosenoic acid, 2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)-
    • Inchi: InChI=1S/C21H39NO5/c1-2-3-4-11-14-18(24)15-12-9-7-5-6-8-10-13-16-19(25)21(22,17-23)20(26)27/h8,10,19,23,25H,2-7,9,11-17,22H2,1H3,(H,26,27)/b10-8+/t19-,21-/m0/s1
    • InChI Key: CYGFHEVFZXDUGH-OQOWPKNGSA-N
    • SMILES: CCCCCCC(CCCCCC/C=C/CC[C@@H]([C@@](C(=O)O)(N)CO)O)=O

Computed Properties

  • Exact Mass: 385.28282334g/mol
  • Monoisotopic Mass: 385.28282334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 18
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 121Ų

6-Eicosenoic acid,2-amino-3-hydroxy-2-(hydroxymethyl)-14-oxo-, (2S,3S,6E)- Related Literature

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